Cas no 2248310-85-0 (Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate)

• Product Name: Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate
• CAS No: 2248310-85-0
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6386831
• PubChem ID: 137940042
• Update Time: 2025-10-29

Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248310-85-0
• Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate
• EN300-6509072

• Inchi： 1S/C11H18N2O2S/c1-10(2,3)15-8(14)11(4,5)7-6-16-9(12)13-7/h6H,1-5H3,(H2,12,13)
• InChI Key： OZFBCUQYXUGMSG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C(C)(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 242.10889899g/mol
• Monoisotopic Mass: 242.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 93.4Ų

Additional information on Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate

Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate: A Comprehensive Overview

Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate (CAS No. 2248310-85-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate.

Chemical Structure and Properties

Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate is a derivative of thiazole, a heterocyclic compound with a five-membered ring containing one sulfur and one nitrogen atom. The presence of the tert-butyl group and the amino functionality imparts unique chemical and physical properties to this compound. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the amino group offers potential for hydrogen bonding and other intermolecular interactions.

The molecular formula of Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate is C₁₁H₁₇N₃O₂S, with a molecular weight of approximately 255.33 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various experimental conditions in both academic and industrial settings.

Synthesis Methods

The synthesis of Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate has been reported in several studies. One common approach involves the reaction of tert-butyl 2-bromo-2-methylpropanoate with 4-aminothiazole in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product.

An alternative synthetic route involves the coupling of tert-butyl 2-cyano-2-methylpropanoate with thiourea followed by cyclization to form the thiazole ring. This method offers advantages in terms of yield and purity, making it a preferred choice for large-scale production.

Biological Activities

Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate has been investigated for its potential biological activities, particularly in the context of enzyme inhibition and antimicrobial properties. Recent studies have shown that this compound exhibits potent inhibitory activity against certain enzymes involved in metabolic pathways, making it a promising lead for drug discovery.

In addition to its enzymatic inhibition properties, Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate has demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. This broad-spectrum activity suggests its potential as an antibacterial agent in clinical settings.

Recent Research Advancements

The interest in Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate has led to several recent research advancements that highlight its therapeutic potential. A study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of dihydrofolate reductase (DHFR), an enzyme crucial for DNA synthesis in bacteria and cancer cells. The findings suggest that Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate could be developed into an effective antifolate drug for treating bacterial infections and cancer.

Another notable study published in Antimicrobial Agents and Chemotherapy explored the antimicrobial properties of Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate. The researchers found that this compound exhibits strong activity against multidrug-resistant strains of Staphylococcus aureus (MRSA) and Escherichia coli (E. coli). These results underscore its potential as a novel antibacterial agent capable of combating drug-resistant pathogens.

Conclusion

In conclusion, Tert-butyl 2-(2-amino-1,3-thiazol-4-yl)-2-methylpropanoate (CAS No. 2248310-85-0) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physical properties make it an attractive candidate for further investigation and development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.